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Chemical Profile of Solvent Blue 83

Solvent Blue 83 is a triarylmethane dye known for its robust chemical stability, particularly in challenging

pH environments. The table below summarizes its key stability characteristics:

Property Characteristics and Performance

Chemical Class Triarylmethane dye [1]

Molecular
Formula

C₁₂H₁₁N₃ [1]

Thermal Stability Excellent heat resistance up to 280°C [1]

Acid/Base
Stability

Resistant to 5% hydrochloric acid and 5% sodium carbonate solutions; no
observed changes [1]

Solubility Profile Insoluble in water; soluble in various organic solvents (e.g., alcohols, esters,
aromatic solvents) [1]

The molecular structure of Solvent Blue 83, featuring a central triarylmethane core with dimethylamino and

phenylamino substituents, contributes to its stability. These electron-donating groups create a stable,
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conjugated system that helps the molecule resist degradation under various chemical stresses [1].

Frequently Asked Questions (FAQs)

1. Is Solvent Blue 83 stable in acidic conditions? Yes, it demonstrates excellent stability in acidic

environments. Testing shows no observable changes when exposed to 5% hydrochloric acid solution [1].

2. Can I use Solvent Blue 83 in basic solutions? Yes, it is also stable in basic conditions. It shows

resistance to 5% sodium carbonate solutions with no observed decomposition [1].

3. What is the thermal limit for Solvent Blue 83? The dye exhibits exceptional thermal stability, with

documented heat resistance up to 280°C, making it suitable for high-temperature applications [1].

Troubleshooting Guide

While the dye is inherently stable, some issues can arise from external factors.

Problem Possible Cause Suggested Solution

Unexpected Color
Fade/Change

Exposure to strong oxidizing
agents or extreme pH beyond

tested range [1].

Use within specified pH and chemical
parameters; avoid strong oxidizers.

Poor Solubility or
Precipitation

Incorrect solvent selection; water

contamination [1].

Ensure use of compatible organic solvents

(e.g., chloroform, DMSO, methanol); keep
system anhydrous [1] [2].

Inconsistent
Staining/Results

Degradation from prolonged
exposure to intense light [3].

Protect dye solutions and dyed materials
from direct light; store in dark containers.

Experimental Protocol: Verifying Dye Stability

You can confirm the stability of Solvent Blue 83 under your specific conditions with this experimental

workflow.
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Start: Prepare Dye Solution

Split into Sample Vials

Adjust pH in Each Vial
(Acidic, Basic, Neutral)

Incubate under
Controlled Conditions

Analyze Samples
(Spectrophotometry)

Compare Results to Control

Document Stability Profile

Click to download full resolution via product page

Materials:

Solvent Blue 83

High-purity organic solvent (e.g., methanol, ethanol)
Acid and base solutions for pH adjustment (e.g., HCl, NaOH)

Spectrophotometer (UV-Vis)
Cuvettes

pH meter
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Volumetric flasks, pipettes

Procedure:

Preparation: Dissolve a precise amount of Solvent Blue 83 in your chosen solvent to prepare a stock
solution [1].

Sample Preparation: Split the stock solution into several vials. Adjust the pH of these vials to cover
the range you wish to test (e.g., pH 2, 7, and 12) using small volumes of acid or base solutions.

Leave one vial at the native pH as a control.
Incubation: Allow the vials to stand for a predetermined period (e.g., 1 hour, 24 hours) under

controlled temperature and protected from light [3].
Analysis: Measure the absorbance of each sample using a spectrophotometer. The characteristic

absorption peak for this class of dyes is typically in the visible range [1].
Data Interpretation: Compare the absorbance values and the wavelength of maximum absorption

(λmax) between the treated samples and the control. A significant change in absorbance or a shift in
λmax indicates an interaction or degradation.

Key Stability Insights

Proven Resilience: Solvent Blue 83 has demonstrated stability in both 5% HCl and 5% sodium
carbonate, providing a verified working range [1].

Thermal Endurance: Its heat resistance up to 280°C allows for use in high-temperature processing
[1].

Light Sensitivity: Like many dyes, it may be susceptible to prolonged exposure to intense light. For
long-term storage or use, protecting solutions and substrates from light is recommended [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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